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Compound of Interest

Compound Name: Protein Kinase C (19-31)

Cat. No.: B15541025

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in optimizing the

concentration of Protein Kinase C (19-31) for their experiments.

Frequently Asked Questions (FAQs)
Q1: What is Protein Kinase C (19-31) and how does it work?

Protein Kinase C (19-31), also known as PKC (19-31), is a synthetic peptide that corresponds

to the pseudosubstrate sequence (residues 19-31) of PKCα.[1] It acts as a competitive inhibitor

by binding to the substrate-binding site of many PKC isoforms, thereby preventing the

phosphorylation of natural substrates.[2] A phosphorylated version, [Ser25] PKC (19-31), is

often used as a specific substrate for measuring PKC activity in kinase assays.[3][4]

Q2: What is the optimal concentration of PKC (19-31) to use in my experiment?

The optimal concentration of PKC (19-31) is highly dependent on the experimental system,

including the cell type, the specific PKC isoform being targeted, and the assay being

performed. A concentration range of 1-10 µM is commonly used for cellular inhibition studies.

For in vitro kinase assays where it is used as a substrate, a concentration of 10-100 µM is often
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recommended.[3] It is crucial to perform a dose-response experiment to determine the optimal

concentration for your specific conditions.

Q3: How should I prepare and store my PKC (19-31) peptide?

For optimal results, PKC (19-31) should be reconstituted in sterile, deionized water or an

appropriate buffer (e.g., 10 mM Tris-HCl, pH 7.4) to a stock concentration of 1-10 mM. To avoid

repeated freeze-thaw cycles that can degrade the peptide, it is recommended to create aliquots

of the stock solution and store them at -20°C. For very hydrophobic peptides, dissolving in a

small amount of an organic solvent like DMSO first, followed by dilution with an aqueous buffer,

may be necessary.

Q4: I am not seeing any inhibition of PKC activity. What could be the problem?

There are several potential reasons for a lack of inhibition:

Insufficient Concentration: The concentration of PKC (19-31) may be too low to effectively

compete with the endogenous substrate. Consider increasing the concentration based on a

dose-response curve.

Peptide Degradation: Improper storage or multiple freeze-thaw cycles may have degraded

the peptide. Use a fresh aliquot or a newly prepared solution.

PKC Isoform Specificity: PKC (19-31) has varying affinities for different PKC isoforms. The

isoform in your system may be less sensitive to this particular inhibitor.

High Endogenous Substrate Concentration: If the concentration of the natural substrate for

PKC is very high in your experimental system, it can outcompete the inhibitor peptide.

Q5: Can PKC (19-31) be used in live cells?

Yes, PKC (19-31) can be introduced into live cells, typically through methods like microinjection

or by using cell-permeable versions of the peptide. However, the standard PKC (19-31) peptide

is not membrane-permeable and requires specific delivery methods to be effective

intracellularly.

Quantitative Data Summary
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The following table summarizes recommended concentration ranges for PKC (19-31) in various

experimental applications as cited in the literature.

Application
Recommended
Concentration

Notes

In Vitro Kinase Assay (as a

substrate)
10 - 100 µM

Using [Ser25] phosphorylated

form.

In Vitro Kinase Assay (as an

inhibitor)
0.5 - 5 µM

IC50 can be as low as 147 ± 9

nM.

Cell-Based Assays

(Intracellular delivery)
1 - 10 µM

Requires microinjection or

other delivery methods.

Inside-Out Patch Clamp 2 - 5 µM
Effective for inhibiting PKC

action on ion channels.

Experimental Protocols
Protocol: Determining the Optimal Inhibitory
Concentration of PKC (19-31) in a Cell-Based Assay
This protocol outlines a general method for determining the effective concentration of PKC (19-

31) for inhibiting a PKC-mediated response in cultured cells.

1. Materials:

PKC (19-31) peptide
Appropriate cell line with a known PKC-mediated signaling pathway
Cell culture medium and reagents
A method for introducing the peptide into cells (e.g., microinjection, electroporation, or a cell-
permeable version of the peptide)
An activator of PKC (e.g., Phorbol 12-myristate 13-acetate - PMA)
Assay to measure the downstream effect of PKC activation (e.g., Western blot for a
phosphorylated substrate, reporter gene assay)

2. Procedure:
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Cell Preparation: Plate cells at an appropriate density and allow them to adhere and grow
overnight.
Peptide Delivery: Introduce a range of PKC (19-31) concentrations (e.g., 0.1, 0.5, 1, 5, 10
µM) into the cells using your chosen delivery method. Include a vehicle control (delivery
agent without the peptide).
Incubation: Incubate the cells for a sufficient period to allow for peptide uptake and
distribution.
PKC Activation: Stimulate the cells with a known PKC activator (e.g., PMA) at a
predetermined optimal concentration and time. Include a non-stimulated control group.
Assay Downstream Effect: Lyse the cells and perform the assay to measure the downstream
endpoint of PKC activation.
Data Analysis: Quantify the results and plot the inhibition of the PKC-mediated response as a
function of the PKC (19-31) concentration. Determine the IC50 (the concentration that
causes 50% inhibition).

Visualizations
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Caption: PKC signaling pathway and the inhibitory action of PKC (19-31).
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Experimental Workflow
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Caption: General experimental workflow for optimizing PKC (19-31) concentration.
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Troubleshooting Guide

Problem: No Inhibition Observed

Is the concentration
sufficient?

Is the peptide
integrity compromised?

Yes

Solution: Perform Dose-Response
and Increase Concentration

No

Is the PKC isoform
sensitive to inhibition?

No

Solution: Use Fresh Aliquot
or New Stock

Yes

Is endogenous substrate
concentration too high?

Yes

Solution: Consider Alternative
Isoform-Specific Inhibitor

No

Solution: Modify Assay
Conditions if Possible

Yes

Click to download full resolution via product page

Caption: A troubleshooting decision tree for experiments with PKC (19-31).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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